Cas no 1779-58-4 ((Methoxycarbonylmethyl)triphenylphosphonium Bromide)

• Product Name: (Methoxycarbonylmethyl)triphenylphosphonium Bromide
• CAS No: 1779-58-4
• MF: C₂₁H₂₀BrO₂P
• MW: 415.26006603241
• MDL: MFCD00011801
• CID: 41980
• PubChem ID: 87573282
• Update Time: 2025-04-18

(Methoxycarbonylmethyl)triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-2-oxoethyl)triphenylphosphonium bromide
• CARBOMETHOXYMETHYL TRIPHENYLPHOSPHONIUM BROMIDE
• (METHOXYCARBONYLMETHYL)TRIPHENYLPHOSPHONIUM BROMIDE
• carbmethoxy Methyl Triphenyl Phosphonium Bromide
• methyl (triphenylphosphonio)acetate bromide
• CMMTPPB
• (Carbomethoxymethyl)triphenylphosphonium bromide
• Methoxycarbonylmethyl(triphenyl)phosphonium Bromide
• (2-methoxy-2-oxoethyl)-triphenylphosphanium,bromide
• Carbomethoxymethyl(triphenyl)phosphonium Bromide
• methoxycarbonylmethyl-triphenylphosphonium bromide
• Ph3PCHCO2MeBr
• NSC 136109
• 1779-58-4
• (carbomethoxymethyl)triphenyl phosphonium bromide
• (2-Methoxy-2-oxoethyl)(triphenyl)phosphanium bromide
• NSC136109
• DTXSID00939003
• (carbomethoxymethyl)-triphenylphosphonium bromide
• M1326
• SY073667
• Phosphonium, (2-methoxy-2-oxoethyl)triphenyl-, bromide (1:1)
• FT-0623466
• (2-methoxy-2-oxo-ethyl)-triphenyl-phosphonium bromide
• NSC-136109
• (2-Methoxy-2-oxoethyl)triphenylphosphoniumbromide
• VCWBQLMDSMSVRL-UHFFFAOYSA-M
• J-011340
• (methoxycarbonyl methyl)triphenylphosphonium bromide
• (2-methoxy-2-oxoethyl)-triphenylphosphanium;bromide
• [(methoxycarbonyl)methyl]triphenylphosphonium bromide
• SCHEMBL509486
• AKOS015833080
• MFCD00011801
• dodecyl(2-ethoxy-2-oxoethyl)dimethylammoniumbromide
• CS-W009695
• NS00047806
• F14835
• Phosphonium, (2-methoxy-2-oxoethyl)triphenyl-, bromide
• (2-methoxy-2-oxoethyl)triphenylphosphanium bromide
• DB-050390
• (Methoxycarbonylmethyl)triphenylphosphonium Bromide

• MDL： MFCD00011801
• Inchi： 1S/C21H20O2P.BrH/c1-23-21(22)17-24(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-16H,17H2,1H3;1H/q+1;/p-1
• InChI Key： VCWBQLMDSMSVRL-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(=O)OC
• BRN： 3812975

Computed Properties

• Exact Mass: 414.03800
• Monoisotopic Mass: 414.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 165-170 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in methanol(almost transparency).
• PSA: 39.89000
• LogP: 0.15750
• Sensitiveness: Hygroscopic
• Solubility: Not determined

(Methoxycarbonylmethyl)triphenylphosphonium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives